Cas no 1928789-12-1 (3-bromo-5-methyl-4H,7H-pyrazolo1,5-apyrimidin-7-one)

• Product Name: 3-bromo-5-methyl-4H,7H-pyrazolo1,5-apyrimidin-7-one
• CAS No: 1928789-12-1
• MF: C₇H₆BrN₃O
• MW: 228.046040058136
• CID: 5921494
• PubChem ID: 49761448
• Update Time: 2025-06-08

3-bromo-5-methyl-4H,7H-pyrazolo1,5-apyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-methyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one
• 3-bromo-5-methyl-4H,7H-pyrazolo1,5-apyrimidin-7-one
• 3-BROMO-5-METHYLPYRAZOLO[1,5-A]PYRIMIDIN-7-OL
• 3-bromo-5-methyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• 16082-28-3
• EN300-1129691
• 1928789-12-1

• Inchi： 1S/C7H6BrN3O/c1-4-2-6(12)11-7(10-4)5(8)3-9-11/h2-3,10H,1H3
• InChI Key： SQSRFFGZFHGXGR-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)NC2=C(Br)C=NN12

Computed Properties

• Exact Mass: 226.96942g/mol
• Monoisotopic Mass: 226.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.7Ų

Additional information on 3-bromo-5-methyl-4H,7H-pyrazolo1,5-apyrimidin-7-one

Introduction to 3-Bromo-5-Methyl-4H,7H-Pyrazolo[1,5-a]Pyrimidin-7-One (CAS No. 1928789-12-1)

3-Bromo-5-methyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one (CAS No. 1928789-12-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 3-bromo-5-methyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one consists of a pyrazolopyrimidine core with a bromine atom at the 3-position and a methyl group at the 5-position. The presence of these substituents imparts specific chemical and biological properties to the molecule, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 3-bromo-5-methyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one in various therapeutic areas. One notable application is its use as an inhibitor of specific kinases involved in cancer progression. Kinases are enzymes that play crucial roles in cell signaling pathways and are often dysregulated in cancer cells. By selectively inhibiting these kinases, 3-bromo-5-methyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one can potentially disrupt the signaling cascades that drive tumor growth and metastasis.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 3-bromo-5-methyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one exhibits potent inhibitory activity against the Aurora B kinase, a key regulator of mitosis. The compound was found to effectively reduce the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. These findings suggest that 3-bromo-5-methyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one may have significant therapeutic potential as an anticancer agent.

Beyond its anticancer properties, 3-bromo-5-methyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one has also shown promise in other areas of medicinal chemistry. For instance, it has been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is involved in numerous diseases. Preclinical studies have indicated that 3-bromo-5-methyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pharmacokinetic properties of 3-bromo-5-methyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one have also been evaluated to assess its suitability as a drug candidate. Studies have shown that the compound exhibits favorable oral bioavailability and stability in physiological conditions. These characteristics are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

To further enhance its therapeutic potential, researchers are exploring various modifications to the molecular structure of 3-bromo-5-methyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one. For example, substituting different functional groups at various positions on the pyrazolopyrimidine core can lead to compounds with improved potency and selectivity. These efforts aim to optimize the pharmacological profile of the molecule for specific therapeutic applications.

In conclusion, 3-bromo-5-methyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one (CAS No. 1928789-12-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in drug discovery programs. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.